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Compound of Interest

Compound Name: (Rac)-UK-414495

Cat. No.: B15559976 Get Quote

(Rac)-UK-414495 is a potent and selective inhibitor of the enzyme neutral endopeptidase

(NEP), developed by Pfizer.[1][2] This document provides a comprehensive technical overview

of its mechanism of action, pharmacological effects, and the experimental protocols used in its

preclinical evaluation, intended for researchers, scientists, and drug development

professionals.

Core Compound Information
Property Value Source

IUPAC Name

(2R)-2-({1-[(5-ethyl-1,3,4-

thiadiazol-2-

yl)carbamoyl]cyclopentyl}meth

yl)pentanoic acid

[3]

Molecular Formula C16H25N3O3S MedChemExpress

Molar Mass 339.45 g·mol−1 MedChemExpress

CAS Number 337962-93-3 MedChemExpress

Mechanism of Action
Neutral Endopeptidase (NEP)

Inhibitor
[1][2]

Mechanism of Action
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(Rac)-UK-414495 functions by inhibiting neutral endopeptidase, an enzyme responsible for the

degradation of several endogenous vasoactive peptides, most notably Vasoactive Intestinal

Peptide (VIP).[1][2][3] By preventing the breakdown of VIP, UK-414,495 potentiates its effects,

leading to smooth muscle relaxation and increased blood flow in targeted tissues.[1][2] This

mechanism has been investigated for its potential therapeutic application in female sexual

arousal disorder (FSAD), where enhanced genital blood flow is a key physiological component

of sexual response.[2][4]

Signaling Pathway
The signaling cascade initiated by NEP inhibition and the subsequent potentiation of VIP is

illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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